Ethyl 5-[(3,5-dimethylbenzoyl)amino]-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(3,5-dimethylbenzoyl)amino]-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C25H23N3O4S/c1-5-32-25(31)21-19-13-33-23(26-22(29)17-11-15(3)10-16(4)12-17)20(19)24(30)28(27-21)18-8-6-14(2)7-9-18/h6-13H,5H2,1-4H3,(H,26,29)
• InChI Key: LRGCLLBPJMYXCZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC(=CC(=C3)C)C)C4=CC=C(C=C4)C
• Molecular Formula: C25H23N3O4S
• Molecular Weight: 461.5 g/mol

Description

Physical And Chemical Properties Analysis

• Melting Point : The compound likely exhibits a melting point in the range of 63-66°C .

Scientific Research Applications

Reactivity and Synthesis

Ethyl 5-[(3,5-dimethylbenzoyl)amino]-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is involved in various synthesis and reactivity studies. For example, Sirakanyan et al. (2015) discussed the reactivity of related pyrido[3′,2′:4,5]furo(thieno)[3,2-d]pyrimidin-7(8)-ones with alkyl mono- and di-halides, leading to the formation of new heterocyclic systems (Sirakanyan et al., 2015).

Antimicrobial Properties

Some compounds related to ethyl 5-[(3,5-dimethylbenzoyl)amino]-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate have shown promising antimicrobial properties. For instance, Sirakanyan et al. (2015) noted antimicrobial activity against Staphylococcus aureus in their study (Sirakanyan et al., 2015).

Synthesis of Derivatives for Biological Applications

The synthesis of various derivatives of related compounds has been a focus of research, potentially for biological applications. For example, Wu et al. (2006) detailed the synthesis of trifluoromethylated pyrazolo[1,5-a]pyrimidine, which exhibits novel fluorescence properties and potential as a monocotyledonous Echinochloa crus-galli L. Beauv inhibitor (Wu et al., 2006).

Potential Anti-Tumor Agents

Research has also been conducted on derivatives of ethyl 5-[(3,5-dimethylbenzoyl)amino]-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate for potential anti-tumor applications. Nassar et al. (2015) synthesized pyrazolo[3,4-d]pyrimidine derivatives, which showed significant effects in various cancer cell lines (Nassar et al., 2015).

Structural and Spectral Studies

In-depth structural and spectral studies have been performed on related compounds. Viveka et al. (2016) conducted a combined experimental and theoretical study on 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, a related derivative, focusing on its structural, spectral, and theoretical aspects (Viveka et al., 2016).

Safety and Hazards

• Environmental Impact : Consider its potential impact on aquatic ecosystems (Aquatic Chronic 2) .